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Compound of Interest

Compound Name:
Methyl 3-((3-

bromophenoxy)methyl)benzoate

CAS No.: 148255-19-0

Cat. No.: B2926095

Get Quote

Executive Summary & Core Directive
Methyl 3-((3-bromophenoxy)methyl)benzoate (C₁₅H₁₃BrO₃) is a halogenated aromatic ester.

The presence of the bromine atom and the ester linkage dictates its disposal pathway.

CORE DIRECTIVE: This compound must be strictly segregated into the Halogenated Organic

Waste stream. Under no circumstances should it be combined with non-halogenated solvents

(e.g., acetone, ethanol) or aqueous waste.[1] Downstream incineration of this compound

generates hydrogen bromide (HBr), requiring specialized scrubbers at the disposal facility.[1]

Contaminating non-halogenated streams with this compound can result in regulatory fines

(RCRA) and damage to incinerator infrastructure.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in safe disposal. This compound

combines the reactivity of an ester with the environmental persistence of an aryl halide.
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Property Data / Specification Operational Implication

Compound Name

Methyl 3-((3-

bromophenoxy)methyl)benzoat

e

MUST be fully written on waste

tags.[2][3] No abbreviations.

Molecular Formula C₁₅H₁₃BrO₃
High carbon content;

flammable.

Molecular Weight ~321.17 g/mol
Heavy organic; likely sinks in

water (Density > 1.0).

Functional Groups
Methyl Ester, Aryl Bromide,

Ether

Ester: Hydrolysis risk in high

pH.[1] Bromide: Mandates

halogenated stream.

Physical State Solid or Viscous Oil (Low MP)
May require dissolution for

liquid waste streams.

Primary Hazards
Irritant (Skin/Eye), Aquatic

Toxicity

Prevent release to drains.[1]

Marine pollutant.

RCRA Status
Characteristic Hazardous

Waste

Likely D001 (Ignitable) if in

solvent; Halogenated.

Pre-Disposal Stabilization
Before moving the material to the central waste area, ensure it is chemically stable.[1]

A. Purity Assessment
Pure Substance: If disposing of the pure solid/oil, do not dissolve it unnecessarily unless

your facility requires liquid waste.[1] Solid waste packs ("Lab Packs") are often preferred for

pure chemicals to minimize solvent usage.

Reaction Mixture: If the compound is in a crude reaction mixture, ensure any excess

reagents (e.g., thionyl chloride, strong bases) are quenched before adding to the waste

container.[1]
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Risk:[4][5][6] Unquenched bases can hydrolyze the ester, releasing methanol (flammable)

and generating heat.[1]

B. Container Compatibility
Recommended: HDPE (High-Density Polyethylene) or Borosilicate Glass.

Prohibited: Metal cans. The potential for hydrolysis to generate acidic byproducts (HBr or

benzoic acid derivatives) poses a corrosion risk to metal containers.

Step-by-Step Disposal Workflow
Phase 1: Segregation (The Critical Step)
The most common compliance failure is "dilution" of halogenated waste into non-halogenated

streams.

Identify the Stream: Locate the satellite accumulation container specifically labeled

"HALOGENATED ORGANIC WASTE."

Verify Contents: Ensure the container does not contain strong oxidizers (e.g., Nitric Acid) or

incompatible metals.

Solvent Carrier (If dissolving): If you must dissolve the solid for transfer, use

Dichloromethane (DCM) or Chloroform. Do not use Acetone or Methanol as the primary

carrier if the destination is a dedicated halogenated drum, as this dilutes the caloric value for

the incinerator unnecessarily, though it is chemically permissible.[1]

Phase 2: Labeling & Documentation
Regulatory agencies (EPA/OSHA) require "Cradle-to-Grave" tracking.

Tagging: Attach a hazardous waste tag immediately upon the first drop entering the

container.

Nomenclature: Write the full chemical name. Do not write "Reaction Waste" or "Brominated

Ester."
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Hazard Checkboxes: Check "Toxic" and "Irritant." If dissolved in flammable solvent, check

"Ignitable."[1]

Phase 3: Physical Transfer
PPE: Nitrile gloves (double-gloved recommended for halogenated organics), safety glasses,

and lab coat.[1]

Fume Hood: Perform all transfers inside a certified fume hood to capture volatile organic

compounds (VOCs).

Secondary Containment: Transport the primary container inside a secondary tub to catch

potential drips.

Decision Logic Diagram (Workflow)
The following diagram outlines the decision-making process for disposing of Methyl 3-((3-
bromophenoxy)methyl)benzoate.
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Caption: Operational workflow for classifying and segregating brominated ester waste. Note the

critical checkpoint preventing mixing with non-halogenated streams.

Spill Contingency Plan
In the event of a spill outside the fume hood:

Evacuate & Ventilate: If the spill is >100mL, evacuate the immediate area. Halogenated

compounds can have narcotic effects.

PPE Upgrade: Use Silver Shield® or Viton® gloves if direct prolonged contact with the bulk

liquid is expected, as Nitrile has finite breakthrough times for halogenated solvents like DCM.

Absorb:

Liquids: Use a universal sorbent (vermiculite or polypropylene pads). Do not use paper

towels as they increase flammability surface area.

Solids: Wet-wipe with a solvent-dampened pad to prevent dust generation.

Disposal of Debris: All cleanup materials (pads, gloves) must be treated as Hazardous

Chemical Waste and placed in the Halogenated solid waste bin.

References
U.S. Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act

(RCRA) Orientation Manual." EPA.gov. [Link]

Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard:

Safety Data Sheets." OSHA.gov. [Link]

American Chemical Society (ACS). "Identifying and Evaluating Hazards in Research

Laboratories." ACS.org. [Link]

National Institutes of Health (NIH). "Waste Disposal Guide - Halogenated Solvents." NIH.gov.

[Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual
https://www.osha.gov/sites/default/files/publications/OSHA3514.pdf
https://www.acs.org/content/acs/en/about/governance/committees/chemical-safety/hazard-assessment.html
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Pages/ChemicalWaste.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2926095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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